Cas no 7512-44-9 ( )
structure
Product Name:
CAS No:7512-44-9
MF:C12H21N3O4
MW:271.312843084335
CID:981521
PubChem ID:344240
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- prop-2-enyl N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]carbamate
- NSC401039
- 7512-44-9
- N-{[(Prop-2-en-1-yl)oxy]carbonyl}leucylglycinamide
- DTXSID70322347
- NSC-401039
-
-
- Inchi: 1S/C12H21N3O4/c1-4-5-19-12(18)15-9(6-8(2)3)11(17)14-7-10(13)16/h4,8-9H,1,5-7H2,2-3H3,(H2,13,16)(H,14,17)(H,15,18)
- InChI Key: XISMQGYRRXPQNZ-UHFFFAOYSA-N
- SMILES: O=C(C(CC(C)C)NC(=O)OCC=C)NCC(N)=O
Computed Properties
- Exact Mass: 271.15333
- Monoisotopic Mass: 271.15320616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 110.52
Related Literature
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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